3-Amino-5-(4-methoxy-3-methylphenyl)benzoic acid, 95%

• IUPAC Name: 3-amino-5-(4-methoxy-3-methylphenyl)benzoic acid
• InChI: InChI=1S/C15H15NO3/c1-9-5-10(3-4-14(9)19-2)11-6-12(15(17)18)8-13(16)7-11/h3-8H,16H2,1-2H3,(H,17,18)
• InChI Key: LYESVMQKOFPOHB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C2=CC(=CC(=C2)N)C(=O)O)OC
• Molecular Formula: C15H15NO3
• DSSTOX Substance ID: DTXSID00689990
• Molecular Weight: 257.28 g/mol
• CAS RN: 1261910-54-6

Description

3-Amino-5-(4-methoxy-3-methylphenyl)benzoic acid (3A5MMB) is an organic compound belonging to the class of aromatic amines. It is a white crystalline solid with a melting point of 177-179°C and a molecular weight of 230.3 g/mol. 3A5MMB is a common reagent in synthetic organic chemistry and is used in the preparation of various pharmaceuticals, agrochemicals, and other organic compounds. It is also used in the synthesis of various polymers, dyes, and other materials.

Scientific Research Applications

3-Amino-5-(4-methoxy-3-methylphenyl)benzoic acid, 95% has a wide range of applications in scientific research. It is used in the synthesis of various polymers, dyes, and other materials. It is also used in the development of new drugs and agrochemicals. In addition, 3-Amino-5-(4-methoxy-3-methylphenyl)benzoic acid, 95% is used in the study of the structure and function of proteins and nucleic acids.

Mechanism of Action

3-Amino-5-(4-methoxy-3-methylphenyl)benzoic acid, 95% is an aromatic amine, which means that it can act as a nucleophile in organic reactions. It can react with a variety of electrophiles, including carboxylic acids, sulfonic acids, and halogenated compounds. The reaction of 3-Amino-5-(4-methoxy-3-methylphenyl)benzoic acid, 95% with an electrophile results in the formation of a new bond between the two molecules.
Biochemical and Physiological Effects
3-Amino-5-(4-methoxy-3-methylphenyl)benzoic acid, 95% has been studied for its potential biochemical and physiological effects. Studies have shown that 3-Amino-5-(4-methoxy-3-methylphenyl)benzoic acid, 95% can act as an antioxidant, scavenging free radicals and reducing oxidative stress. It has also been shown to have anti-inflammatory and anti-allergy effects. In addition, 3-Amino-5-(4-methoxy-3-methylphenyl)benzoic acid, 95% has been found to have potential antiviral activity.

Advantages and Limitations for Lab Experiments

3-Amino-5-(4-methoxy-3-methylphenyl)benzoic acid, 95% has several advantages for use in laboratory experiments. It is a relatively inexpensive reagent, and it is relatively stable in the presence of air and moisture. It is also relatively non-toxic and has a low vapor pressure, making it safe to use in a laboratory setting. The main limitation of 3-Amino-5-(4-methoxy-3-methylphenyl)benzoic acid, 95% is that it is not very soluble in water, so it must be used in an organic solvent such as methanol or dichloromethane.

Future Directions

The potential applications of 3-Amino-5-(4-methoxy-3-methylphenyl)benzoic acid, 95% are still being explored. Future research may focus on its use in the development of new drugs and agrochemicals, as well as its potential use in the study of protein and nucleic acid structure and function. In addition, further research may be conducted to explore its potential as an antioxidant, anti-inflammatory, and antiviral agent. Finally, research may be conducted to explore its potential use in the synthesis of novel polymers, dyes, and other materials.

Synthesis Methods

3-Amino-5-(4-methoxy-3-methylphenyl)benzoic acid, 95% can be synthesized in a variety of ways. One of the most common methods is the reaction of 4-methoxy-3-methylbenzoic acid with an aqueous solution of ammonia. The reaction is carried out at a temperature of 80-90°C in the presence of an acid catalyst such as sulfuric acid. The product is then purified by recrystallization from a suitable solvent.